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Compound of Interest

Compound Name: gamma-HIMACHALENE

Cat. No.: B1207338 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and stability of γ-

himachalene, a naturally occurring sesquiterpene hydrocarbon. Given the limited availability of

direct experimental data for purified γ-himachalene, this document combines established

principles of terpene chemistry, data from related compounds, and standardized experimental

protocols to offer a robust resource for formulation development, analytical method design, and

stability testing.

Core Concepts: Understanding γ-Himachalene
γ-Himachalene (C₁₅H₂₄, Molar Mass: 204.35 g/mol ) is a bicyclic sesquiterpene found

predominantly in the essential oils of various plants, most notably Cedarwood (Cedrus

atlantica).[1] Its hydrocarbon structure renders it hydrophobic and lipophilic.

Solubility Profile
Direct quantitative solubility data for γ-himachalene in a range of solvents is not extensively

documented in publicly available literature. However, based on its non-polar chemical structure,

a qualitative and predicted solubility profile can be established. γ-Himachalene is expected to

be soluble in non-polar organic solvents and lipids, and poorly soluble in polar solvents,

particularly water.

Table 1: Predicted Solubility of γ-Himachalene in Common Solvents
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Solvent Class
Representative
Solvents

Predicted Solubility Rationale

Non-Polar
Hexane,

Cyclohexane, Toluene
High

"Like dissolves like"

principle; γ-

himachalene is a non-

polar hydrocarbon.

Slightly Polar
Diethyl Ether,

Dichloromethane
High

Capable of dissolving

non-polar compounds.

Polar Aprotic
Acetone, Ethyl

Acetate
Moderate

May exhibit some

solubility due to

London dispersion

forces.

Polar Protic Ethanol, Methanol Low to Moderate

Limited solubility is

expected; may be

soluble in lower

alcohols to some

extent.

Highly Polar Water Very Low / Insoluble

As a hydrocarbon, γ-

himachalene is

hydrophobic.

Stability Characteristics
The stability of γ-himachalene is influenced by environmental factors such as oxygen, light, and

temperature. As an unsaturated hydrocarbon, it is susceptible to oxidation.

Table 2: Predicted Stability of γ-Himachalene under Various Conditions
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Condition
Potential
Degradation
Pathway

Expected Stability Notes

Air/Oxygen
Oxidation of double

bonds
Low to Moderate

Can lead to the

formation of epoxides,

aldehydes, and

ketones. The

presence of

antioxidants can

improve stability.

Light (UV)
Photo-oxidation,

Isomerization
Low to Moderate

Light can catalyze

oxidation reactions.

Storage in amber or

opaque containers is

recommended.

Elevated Temperature
Thermal Degradation,

Oxidation
Low to Moderate

Increased

temperature

accelerates oxidation

and can lead to

rearrangements.

Acidic Conditions
Isomerization,

Rearrangement
Low

Acidic environments

can catalyze double

bond migration and

skeletal

rearrangements.

Alkaline Conditions Generally Stable High

Typically more stable

under basic conditions

compared to acidic

conditions.

Experimental Protocols
Determination of Solubility
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A standard method for determining the solubility of a compound like γ-himachalene is the

shake-flask method followed by quantification using gas chromatography-mass spectrometry

(GC-MS).

Protocol: Shake-Flask Solubility Assay

Preparation of Saturated Solutions:

Add an excess amount of γ-himachalene to a series of vials, each containing a different

solvent of interest.

Seal the vials to prevent solvent evaporation.

Agitate the vials at a constant temperature (e.g., 25 °C) for a defined period (e.g., 24-48

hours) to ensure equilibrium is reached.

Separation of Undissolved Solute:

Allow the vials to stand undisturbed for a period to allow undissolved material to sediment.

Carefully collect a known volume of the supernatant, ensuring no solid material is

transferred. Filtration through a solvent-compatible filter (e.g., PTFE) may be necessary.

Quantification:

Prepare a series of calibration standards of γ-himachalene in the respective solvent.

Dilute the collected supernatant with the same solvent to a concentration within the

calibration range.

Analyze the diluted samples and calibration standards by GC-MS.

Construct a calibration curve and determine the concentration of γ-himachalene in the

saturated solution.

Assessment of Stability (Forced Degradation Study)
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Forced degradation studies are essential to understand the intrinsic stability of a compound

and to develop stability-indicating analytical methods.

Protocol: Forced Degradation Study

Sample Preparation:

Prepare stock solutions of γ-himachalene in a suitable inert solvent (e.g., hexane or a

solvent in which it is highly soluble and stable).

For each stress condition, transfer an aliquot of the stock solution to a separate reaction

vessel.

Application of Stress Conditions:

Acid Hydrolysis: Add an acidic solution (e.g., 0.1 M HCl in methanol) and incubate at a

controlled temperature (e.g., 60 °C).

Base Hydrolysis: Add a basic solution (e.g., 0.1 M NaOH in methanol) and incubate at a

controlled temperature.

Oxidation: Add an oxidizing agent (e.g., 3% H₂O₂ in a suitable solvent) and incubate at a

controlled temperature.

Thermal Degradation: Incubate a solution of γ-himachalene at an elevated temperature

(e.g., 80 °C).

Photostability: Expose a solution of γ-himachalene to a controlled light source (e.g., UV

lamp). A control sample should be kept in the dark.

Time-Point Analysis:

At specified time intervals (e.g., 0, 2, 4, 8, 24 hours), withdraw an aliquot from each stress

condition.

Neutralize the acid and base-stressed samples if necessary.

Dilute the samples to a suitable concentration for analysis.
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Quantification and Degradant Profiling:

Analyze the samples using a stability-indicating method, typically HPLC with a UV or MS

detector, or GC-MS.

Quantify the remaining γ-himachalene at each time point to determine the degradation

rate.

Analyze the chromatograms for the appearance of new peaks, which represent

degradation products.

Visualizations
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1. Preparation of Saturated Solutions

2. Separation

3. Quantification (GC-MS)

Add excess γ-himachalene to solvent

Seal and agitate at constant temperature

Allow undissolved solute to sediment
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Caption: Workflow for determining the solubility of γ-himachalene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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